2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid

• IUPAC Name: 2-[4-(2-phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid
• InChI: InChI=1S/C16H22N2O3/c1-13(14-6-3-2-4-7-14)16(21)18-9-5-8-17(10-11-18)12-15(19)20/h2-4,6-7,13H,5,8-12H2,1H3,(H,19,20)
• InChI Key: UGCZWUUSKSHBLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(=O)N2CCCN(CC2)CC(=O)O
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid, also known as PDA, is a synthetic compound that belongs to the class of diazepan-1-yl acetic acids. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid has been studied extensively for its potential therapeutic applications in various fields, including neuroscience, oncology, and immunology. In neuroscience, 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid has been shown to have anxiolytic and anti-depressant effects in animal models. In oncology, 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid has been investigated for its anti-tumor properties and ability to inhibit cancer cell proliferation. In immunology, 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid has been studied for its immunomodulatory effects on T-cells and dendritic cells.

Mechanism of Action

The exact mechanism of action of 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid is not fully understood. However, it is believed to act on the GABAergic system by increasing the release of GABA, an inhibitory neurotransmitter. 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid also appears to modulate the activity of various ion channels and receptors, including NMDA receptors and voltage-gated calcium channels.
Biochemical and Physiological Effects:
2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid has been shown to have various biochemical and physiological effects. In animal models, 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid has been demonstrated to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal development and plasticity. 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid also appears to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid has been shown to increase the expression of genes involved in antioxidant defense mechanisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid in lab experiments is its high purity and stability. 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid is also relatively easy to synthesize, allowing for large-scale production. However, one limitation of using 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid is its relatively low solubility in water, which can make it challenging to administer in certain experiments. Additionally, the exact mechanism of action of 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid. One area of interest is the development of 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid derivatives with improved solubility and bioavailability. Another potential direction is the investigation of 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid's effects on other neurotransmitter systems, such as the serotonergic and dopaminergic systems. Additionally, further research is needed to elucidate the exact mechanisms underlying 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid's various effects and to determine its potential therapeutic applications in humans.

Synthesis Methods

2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid can be synthesized using a multistep process that involves the reaction of 4-(2-phenylpropanoyl)-1,4-diazepan-1-amine with acetic anhydride. The final product is obtained by purification using chromatography techniques. The purity and yield of 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid can be optimized by modifying the reaction conditions and purification methods.